Cas no 2309191-59-9 (3-(1H-pyrazol-1-yl)pyridine hydrochloride)

• Product Name: 3-(1H-pyrazol-1-yl)pyridine hydrochloride
• CAS No: 2309191-59-9
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 5354773
• Update Time: 2025-10-21

3-(1H-pyrazol-1-yl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-1-yl)pyridine hydrochloride
• 3-pyrazol-1-ylpyridine;hydrochloride

• Inchi： 1S/C8H7N3.ClH/c1-3-8(7-9-4-1)11-6-2-5-10-11;/h1-7H;1H
• InChI Key： OATGLSWOUYLDBF-UHFFFAOYSA-N
• SMILES： Cl.N1(C=CC=N1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Topological Polar Surface Area: 30.7

Additional information on 3-(1H-pyrazol-1-yl)pyridine hydrochloride

3-(1H-Pyrazol-1-yl)Pyridine Hydrochloride: A Comprehensive Overview

The compound 3-(1H-pyrazol-1-yl)pyridine hydrochloride, with the CAS number 2309191-59-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with a pyrazole moiety, creating a molecule with potential applications in drug discovery and material science. In this article, we will delve into the structural properties, synthesis methods, pharmacological activities, and potential applications of this compound.

The molecular structure of 3-(1H-pyrazol-1-yl)pyridine hydrochloride is characterized by a pyridine ring substituted at the 3-position with a pyrazole group. Pyridine, a six-membered aromatic ring with one nitrogen atom, is a common structural motif in many pharmaceuticals and agrochemicals. The pyrazole group, on the other hand, is a five-membered aromatic heterocycle containing two nitrogen atoms. This combination not only imparts stability to the molecule but also confers it with unique electronic properties that make it an attractive candidate for various applications.

Recent studies have highlighted the potential of 3-(1H-pyrazol-1-yl)pyridine hydrochloride as a lead compound in drug discovery. Researchers have explored its ability to modulate various biological targets, including kinases, G-protein coupled receptors (GPCRs), and ion channels. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases, which are key players in cancer progression. This finding underscores its potential as a therapeutic agent in oncology.

In addition to its pharmacological properties, 3-(1H-pyrazol-1-yl)pyridine hydrochloride has also been investigated for its role in material science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel materials for sensing and catalysis. For example, researchers have reported that this compound can act as a ligand in metalloporphyrin complexes, which are promising candidates for artificial photosynthesis and energy storage applications.

The synthesis of 3-(1H-pyrazol-1-yl)pyridine hydrochloride typically involves multi-step organic reactions. One common approach is the condensation of pyridine derivatives with pyrazole precursors under specific reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. These developments are expected to facilitate its large-scale production for both research and commercial purposes.

Beyond its direct applications, 3-(1H-pyrazol-1-yl)pyridine hydrochloride serves as a valuable tool for studying fundamental chemical principles. Its structure allows chemists to investigate various aspects of aromaticity, conjugation effects, and intermolecular interactions. For instance, studies on its electronic properties have provided insights into the design of new π-conjugated systems for optoelectronic devices.

In conclusion, 3-(1H-pyrazol-1-yl)pyridine hydrochloride, CAS number 2309191-59-9, is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in pharmacology, material science, and fundamental chemistry research. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.